Cas no 93945-52-9 (3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid)

• Product Name: 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid
• CAS No: 93945-52-9
• MF: C₁₅H₁₄O₆S
• MW: 322.333063602448
• CID: 815660
• PubChem ID: 323489
• Update Time: 2025-06-10

3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methoxy-2-[[(4-methylphenyl)sulfonyl]oxy]-
• 3-methoxy-2-(4-methylphenyl)sulfonyloxybenzoic acid
• 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid
• NSC283851
• SMR001831128
• DTXSID20314474
• 3-METHOXY-2-[(4-METHYLBENZENESULFONYL)OXY]BENZOIC ACID
• NSC-283851
• AKOS025129522
• 93945-52-9
• MLS003115554
• EN300-12722941

• Inchi： 1S/C15H14O6S/c1-10-6-8-11(9-7-10)22(18,19)21-14-12(15(16)17)4-3-5-13(14)20-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： LOBKQKRRQFFDKX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(=CC=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 322.05110934g/mol
• Monoisotopic Mass: 322.05110934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.3Ų

Additional information on 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid

3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid (CAS No. 93945-52-9): An Overview of Its Properties, Applications, and Recent Research

3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid (CAS No. 93945-52-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a potential therapeutic agent.

The molecular structure of 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid is composed of a benzoic acid core substituted with a methoxy group at the 3-position and a 4-methylbenzenesulfonyl group at the 2-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for further investigation.

In terms of its physical properties, 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid is a white to off-white crystalline solid with a melting point ranging from 170 to 175°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The chemical reactivity of 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid is primarily driven by the presence of the carboxylic acid group and the sulfonyl group. The carboxylic acid group can participate in esterification, amidation, and other nucleophilic acyl substitution reactions, while the sulfonyl group can undergo nucleophilic substitution reactions. These reactivity profiles make it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid has been explored for its potential therapeutic applications. Recent studies have focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

Additionally, research has shown that certain derivatives of 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid possess potent anti-cancer activity against various cancer cell lines. A study conducted by a team at the National Cancer Institute demonstrated that these derivatives effectively induced apoptosis in breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has been found to have good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a potential therapeutic agent.

In terms of safety and toxicity, preliminary studies suggest that 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid is generally well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and potential side effects.

The synthetic routes for preparing 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid have been well-documented in the literature. One common approach involves the reaction of 3-methoxy-2-hydroxybenzoic acid with p-toluenesulfonyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an SNAr mechanism, leading to the formation of the desired product with high yield and purity.

The versatility of 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid extends beyond its use as an intermediate or therapeutic agent. It has also found applications in materials science and analytical chemistry. For instance, it can be used as a building block for constructing supramolecular assemblies or as a ligand for metal complexes with unique optical or electronic properties.

In conclusion, 3-methoxy-2-(4-methylbenzenesulfonyl)oxybenzoic acid (CAS No. 93945-52-9) is a multifaceted compound with promising applications in various fields. Its unique structural features and chemical properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its biological activities and potential uses, highlighting its significance in both academic and industrial settings.